Cas no 461428-47-7 (2-(6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(naphthalen-1-yl)acetamide)

• Product Name: 2-(6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(naphthalen-1-yl)acetamide
• CAS No: 461428-47-7
• MF: C₁₆H₁₄N₄O₂S
• MW: 326.372961521149
• CID: 3148252
• PubChem ID: 135531665
• Update Time: 2025-06-08

2-(6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(naphthalen-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• <br>2-[(6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl]-N-(1-naphthyl)a cetamide
• 2-(6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(naphthalen-1-yl)acetamide
• 461428-47-7
• SR-01000018818-1
• 2-[(6-METHYL-5-OXO-4H-1,2,4-TRIAZIN-3-YL)SULFANYL]-N-(NAPHTHALEN-1-YL)ACETAMIDE
• 2-((6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)-N-(naphthalen-1-yl)acetamide
• 2-[(6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl]-N-(1-naphthyl)acetamide
• 2-[(6-Methyl-5-oxo-4H-1,2,4-triazin-3-yl)sulfanyl]-N-naphthalen-1-ylacetamide
• 2-[(6-methyl-5-oxo-2H-1,2,4-triazin-3-yl)sulfanyl]-N-naphthalen-1-ylacetamide
• SR-01000018818
• F1894-0155
• 2-[(6-METHYL-5-OXO-4,5-DIHYDRO-1,2,4-TRIAZIN-3-YL)SULFANYL]-N~1~-(1-NAPHTHYL)ACETAMIDE
• STK121242
• AG-205/34706035
• AKOS002352486
• 2-[(6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl]-N-(naphthalen-1-yl)acetamide

• Inchi： 1S/C16H14N4O2S/c1-10-15(22)18-16(20-19-10)23-9-14(21)17-13-8-4-6-11-5-2-3-7-12(11)13/h2-8H,9H2,1H3,(H,17,21)(H,18,20,22)
• InChI Key： AYKJTLDBIWMQLV-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C)C(N1)=O)CC(NC1=CC=CC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 326.08374688Da
• Monoisotopic Mass: 326.08374688Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 108Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 2-(6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(naphthalen-1-yl)acetamide

Recent Advances in the Study of 2-(6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(naphthalen-1-yl)acetamide (CAS: 461428-47-7)

The compound 2-(6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(naphthalen-1-yl)acetamide (CAS: 461428-47-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazine and naphthalene moieties, has shown promising potential in various therapeutic applications, particularly in the areas of oncology and infectious diseases. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models.

One of the key findings from recent research is the compound's ability to inhibit specific enzymatic pathways involved in cancer cell proliferation. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that 461428-47-7 effectively targets the ATP-binding site of certain kinases, leading to the suppression of tumor growth in vitro and in vivo. The study also highlighted the compound's selectivity, which minimizes off-target effects and reduces the likelihood of adverse side effects. These findings suggest that 461428-47-7 could serve as a lead compound for the development of novel kinase inhibitors.

Another area of interest is the compound's potential as an antimicrobial agent. A recent paper in Bioorganic & Medicinal Chemistry Letters reported that 461428-47-7 exhibits potent activity against a range of Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of existing antibiotics. This discovery opens new avenues for addressing the growing challenge of antibiotic resistance.

In addition to its therapeutic potential, recent studies have also explored the synthetic pathways and structural modifications of 461428-47-7 to enhance its bioavailability and stability. A team of chemists at a leading pharmaceutical institute developed a novel synthetic route that improves the yield and purity of the compound, as detailed in a recent issue of Organic Process Research & Development. This advancement is expected to facilitate large-scale production and further preclinical testing.

Despite these promising developments, challenges remain in the clinical translation of 461428-47-7. Issues such as solubility, metabolic stability, and potential toxicity need to be addressed through further research. Ongoing studies are investigating the use of prodrug strategies and formulation technologies to overcome these limitations. Collaborative efforts between academia and industry are crucial to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, the recent research on 2-(6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(naphthalen-1-yl)acetamide (CAS: 461428-47-7) underscores its potential as a multifaceted therapeutic agent. Its unique chemical structure and diverse biological activities make it a valuable candidate for further investigation. As the scientific community continues to unravel its mechanisms and optimize its properties, this compound may soon emerge as a key player in the fight against cancer and infectious diseases.